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Executive Summary

Isoquinoline N-oxide, a heterocyclic compound of significant interest in medicinal chemistry
and organic synthesis, has a rich history dating back to the early 20th century. Its unique
electronic properties, conferred by the N-oxide functional group, render it a versatile
intermediate for the synthesis of a wide array of functionalized isoquinoline derivatives. This
technical guide provides a comprehensive overview of the history, discovery, synthesis, and
reactivity of isoquinoline N-oxide, supplemented with detailed experimental protocols,
tabulated spectroscopic data, and graphical representations of key chemical pathways.

History and Discovery

The parent isoquinoline was first isolated from coal tar in 1885.[1] However, the introduction of
the N-oxide functionality to the isoquinoline scaffold occurred several decades later. The first
reported synthesis of isoquinoline N-oxide is attributed to Meisenheimer in 1926, who utilized
perbenzoic acid for the oxidation of isoquinoline.[2] This work was a part of broader
investigations into the reactivity of tertiary amines with peroxy acids.

Later, in 1945, Ochiai and colleagues reported the synthesis of isoquinoline N-oxide using
monoperphthalic acid.[2] These early methods laid the foundation for the exploration of the
chemical properties and synthetic utility of isoquinoline N-oxide. The development of various
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oxidizing agents in the subsequent years has led to more efficient and safer protocols for its
preparation.

Historical Timeline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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